2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid

• Molecular Formula: C12H9Cl2NO4S3
• Molecular Weight: 398.3 g/mol
• IUPAC Name: 2-[(5Z)-5-[(2,4-dichlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]ethanesulfonic acid
• InChI: InChI=1S/C12H9Cl2NO4S3/c13-8-2-1-7(9(14)6-8)5-10-11(16)15(12(20)21-10)3-4-22(17,18)19/h1-2,5-6H,3-4H2,(H,17,18,19)/b10-5-
• InChI Key: OMPKYAGFVCOLFE-YHYXMXQVSA-N
• Isomeric SMILES: C1=CC(=C(C=C1Cl)Cl)/C=C\2/C(=O)N(C(=S)S2)CCS(=O)(=O)O
• SMILES: C1=CC(=C(C=C1Cl)Cl)C=C2C(=O)N(C(=S)S2)CCS(=O)(=O)O

Description

2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid, also known as DTNB, is a chemical compound that is widely used in scientific research. It is a yellow-colored, water-soluble powder that is used as a reagent for the detection of thiol groups in proteins, peptides, and other biological molecules. DTNB has a unique structure that allows it to bind specifically to thiol groups, making it a valuable tool for studying the structure and function of proteins.

Mechanism of Action

The mechanism of action of 2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid involves the reaction of the compound with thiol groups in proteins. 2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid contains a disulfide bond that is cleaved by thiol groups, resulting in the formation of a mixed disulfide bond between 2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid and the thiol group. This reaction results in the formation of a yellow-colored product that can be quantified using spectrophotometry.
Biochemical and Physiological Effects
2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid has no known biochemical or physiological effects on living organisms. The compound is used solely as a reagent for the detection of thiol groups in proteins and does not interact with other biological molecules.

Advantages and Limitations for Lab Experiments

2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid has several advantages as a reagent for the detection of thiol groups in proteins. It is a highly specific reagent that reacts only with thiol groups, making it a valuable tool for studying the structure and function of proteins. 2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid is also relatively easy to use and can be quantified using spectrophotometry, which is a widely available technique in laboratories.
However, there are also some limitations to the use of 2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid in lab experiments. One limitation is that 2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid can be affected by interfering substances, such as certain metal ions, that can interfere with the reaction between 2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid and thiol groups. Additionally, 2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid is not suitable for the detection of thiol groups in proteins that are not soluble in water.

Future Directions

There are several future directions for the use of 2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid in scientific research. One potential application is the use of 2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid in the development of new drugs that target thiol groups in proteins. 2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid could also be used in the development of new diagnostic tools for the detection of thiol groups in biological samples. Additionally, 2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid could be used in the study of protein-protein interactions, as thiol groups are often involved in these interactions.
Conclusion
In conclusion, 2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid, or 2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid, is a valuable reagent for the detection of thiol groups in proteins. 2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid has a unique structure that allows it to bind specifically to thiol groups, making it a valuable tool for studying the structure and function of proteins. 2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid has several advantages as a reagent, including its specificity and ease of use. However, there are also some limitations to its use. There are several future directions for the use of 2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid in scientific research, including the development of new drugs and diagnostic tools.

Synthesis Methods

The synthesis of 2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid involves the reaction of 2,4-dichlorobenzaldehyde with thiosemicarbazide in the presence of sodium hydroxide. The resulting product is then treated with ethyl chloroacetate and sodium hydroxide to yield the final product, 2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid. The synthesis of 2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid is a relatively simple process that can be carried out in a laboratory setting.

Scientific Research Applications

2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid is widely used in scientific research as a reagent for the detection of thiol groups in proteins. Thiol groups are important functional groups in proteins that play a role in protein folding, stabilization, and catalysis. 2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid reacts specifically with thiol groups, forming a yellow-colored product that can be quantified using spectrophotometry. This makes 2-[5-(2,4-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid a valuable tool for studying the structure and function of proteins.